Cas no 1504614-36-1 (2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine)

• Product Name: 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine
• CAS No: 1504614-36-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD26622516
• CID: 4607471
• Update Time: 2025-06-13

2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine
• 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine

• MDL： MFCD26622516
• Inchi： 1S/C11H14N4/c1-9-8-11(14-15(9)7-4-12)10-2-5-13-6-3-10/h2-3,5-6,8H,4,7,12H2,1H3
• InChI Key： IYNGLRLXSGZSBL-UHFFFAOYSA-N
• SMILES： N1(CCN)C(C)=CC(C2C=CN=CC=2)=N1

Additional information on 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine

Comprehensive Overview of 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine (CAS No. 1504614-36-1): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine (CAS No. 1504614-36-1) has emerged as a compound of significant interest. This heterocyclic amine, featuring a pyrazole core linked to a pyridine moiety, exhibits unique structural characteristics that make it a valuable scaffold for pharmaceutical research. Its molecular formula and precise chemical structure have been extensively studied, with researchers focusing on its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The compound's synthetic route and purification methods have been optimized to achieve high yields and purity, making it accessible for both academic and industrial laboratories. Recent publications highlight its role in the design of novel bioactive molecules, particularly in oncology and neurology research. Scientists are investigating its structure-activity relationship (SAR) to enhance binding affinity and selectivity, addressing the growing demand for precision medicine solutions. These efforts resonate with the increasing public interest in personalized therapeutics and next-generation drug candidates.

From a physicochemical perspective, 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine demonstrates favorable properties for drug development, including moderate lipophilicity and water solubility. These characteristics contribute to its potential as a lead compound in various therapeutic areas. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry have been employed to characterize its purity and stability, meeting the stringent requirements of pharmaceutical quality control.

The scientific community has shown particular interest in the compound's potential applications in neurodegenerative disease research, coinciding with rising global concerns about aging populations and cognitive health. Its structural similarity to known CNS-active compounds has prompted investigations into its blood-brain barrier permeability and neuroprotective effects. These studies align with frequently searched topics like "new Alzheimer's treatments" and "neuroinflammation targets", reflecting the compound's relevance to current healthcare challenges.

In material science applications, researchers are exploring the use of 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine as a building block for functionalized polymers and coordination complexes. Its ability to form stable complexes with transition metals has potential implications for catalysis and sensor development, areas that have gained attention in sustainable chemistry initiatives. This versatility addresses the growing market demand for multipurpose chemical building blocks and green chemistry solutions.

Safety evaluations and toxicological profiles of this compound have been conducted following OECD guidelines, with results indicating favorable characteristics for research use. Proper handling procedures and storage conditions have been established to maintain compound integrity, addressing common laboratory safety concerns. These protocols align with industry standards for research chemical management and laboratory best practices.

As the pharmaceutical industry continues to prioritize fragment-based drug discovery, 2-[5-methyl-3-(4-pyridyl)pyrazol-1-yl]ethanamine represents an attractive starting point for molecular optimization. Its balanced molecular weight and hydrogen bonding capacity make it suitable for high-throughput screening campaigns. These features respond to the increasing need for diverse chemical libraries in early-stage drug development programs.

The commercial availability of CAS 1504614-36-1 through specialized chemical suppliers has facilitated its adoption in various research programs. Quality certifications including COA and MSDS documentation ensure reliable sourcing for laboratories worldwide. This accessibility supports the compound's growing popularity in both academic and industrial settings, particularly among researchers focusing on heterocyclic chemistry and medicinal chemistry innovations.

Future research directions for this compound may include exploration of its isosteric replacements and prodrug derivatives, addressing current challenges in drug delivery optimization. The scientific community anticipates new findings regarding its pharmacokinetic properties and potential therapeutic indications, keeping pace with the evolving landscape of drug discovery technologies and computational chemistry approaches.